Cas no 480-17-1 (Leucocyanidin)

Leucocyanidin structure
Leucocyanidin structure
Product Name:Leucocyanidin
CAS No:480-17-1
MF:C15H14O7
MW:306.267465114594
CID:330533
PubChem ID:445881
Update Time:2025-04-19

Leucocyanidin Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3,4,5,7-tetrol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S)-
    • LEUCOCYANIDIN(POLYMER)(RG)
    • (2R,3S,4S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,5,7-te
    • 2-(3,4-Dihydroxyphenyl)-3,4,5,7-chromantetrol
    • 2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,5,7-tetrol
    • 2H-1-Benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro
    • 3,3',4,4',5,7-Flavanhexol
    • Flavan-3,3',4,4',5,7-hexol
    • Leucocianidol
    • Leucocianidol [INN:DCF]
    • Leucocianidolum
    • Leucocianidolum [INN-Latin]
    • Leucocyanidin
    • UNII-RAP1D6110C
    • Vitamin P faktor
    • Leucocianidol [WHO-DD]
    • Procyanidol
    • Leucocianidol [MART.]
    • a (2R,3S)-leucocyanidin
    • AKOS040752503
    • HY-119580
    • MS-24424
    • SCHEMBL2298829
    • Leucocyanidin [MI]
    • DTXSID80861994
    • CS-0070009
    • 2H-1-Benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S)-
    • 480-17-1
    • (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,5,7-tetrol
    • a 2,3-trans-leucocyanidin
    • Leucocianidol [INN]
    • Resivit
    • RAP1D6110C
    • Leucocyanidol
    • 2r-(3,4-dihydroxyphenyl)chromane-3t,4t,5,7-tetrol
    • 3,4-Cyanidiol
    • (2R,3S,4S)-leucocyanidin
    • Leucoanthocyanidol
    • 2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol
    • 2,3-trans-3,4-cis-Leucocyanidin
    • (+)-2,3-trans-3,4-cis-3,4,5,7,3',4'-hexahydroxyflavan
    • Leukocyanidine
    • Inchi: 1S/C15H14O7/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6/h1-5,13-21H/t13?,14-,15+/m0/s1
    • InChI Key: SBZWTSHAFILOTE-NOYMGPGASA-N
    • SMILES: O1C2C=C(C=C(C=2C([C@@H]([C@H]1C1C=CC(=C(C=1)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 306.074
  • Monoisotopic Mass: 306.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.8
  • Topological Polar Surface Area: 131A^2

Experimental Properties

  • Density: 1.709
  • Boiling Point: 641.5 °C at 760 mmHg
  • Flash Point: 341.8 °C
  • Refractive Index: 1.78
  • PSA: 130.61000
  • LogP: 1.03700

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